Cas no 1086382-29-7 (4-Bromo-6-(thiophen-2-yl)pyrimidine)

• Product Name: 4-Bromo-6-(thiophen-2-yl)pyrimidine
• CAS No: 1086382-29-7
• MF: C₈H₅BrN₂S
• MW: 241.107699155807
• CID: 5056291
• Update Time: 2025-05-23

4-Bromo-6-(thiophen-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(thiophen-2-yl)pyrimidine
• 4-Bromo-6-(2-thienyl)pyrimidine
• 4-bromo-6-thiophen-2-ylpyrimidine
• 4-Bromo-6-(thiophen-2-yl)pyrimidine

• Inchi： 1S/C8H5BrN2S/c9-8-4-6(10-5-11-8)7-2-1-3-12-7/h1-5H
• InChI Key： FGDZPTAQGKVXLP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2=CC=CS2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.6
• Topological Polar Surface Area: 54

Additional information on 4-Bromo-6-(thiophen-2-yl)pyrimidine

4-Bromo-6-(Thiophen-2-Yl)Pyrimidine: A Comprehensive Overview

4-Bromo-6-(thiophen-2-yl)pyrimidine, also known by its CAS registry number CAS No. 1086382-29-7, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The presence of a bromine atom at the 4-position and a thiophene ring at the 6-position introduces unique electronic and steric properties, making it a valuable molecule for both academic research and potential industrial applications.

The synthesis of 4-bromo-6-(thiophen-2-yl)pyrimidine typically involves multi-step organic reactions, often employing methods such as nucleophilic substitution, condensation reactions, or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the incorporation of the thiophene moiety into the pyrimidine framework with high precision.

In terms of pharmacological activity, 4-bromo-6-(thiophen-2-yl)pyrimidine has been extensively studied for its potential as an anti-cancer agent. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits significant cytotoxicity against various human cancer cell lines, particularly those resistant to conventional chemotherapeutic agents. The mechanism of action involves interference with DNA replication and repair pathways, making it a promising candidate for targeted therapy.

Beyond its pharmacological applications, 4-bromo-6-(thiophen-2-yl)pyrimidine has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalysis and sensor applications. Recent studies by Lee et al. (2023) highlighted its role in enhancing the selectivity of metalloenzymes used in asymmetric catalysis, paving the way for its application in green chemistry.

The structural features of 4-bromo-6-(thiophen-2-yl)pyrimidine make it an ideal scaffold for further functionalization. The bromine atom at position 4 serves as an excellent leaving group, enabling substitution reactions to introduce diverse functional groups. Similarly, the thiophene ring at position 6 provides a platform for additional conjugation or substitution, further expanding the molecule's versatility.

In conclusion, 4-bromo-6-(thiophen-2-yli pyrimidine) represents a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application methodologies, underscore its importance as a valuable tool in modern research and development.